Cas no 2171867-34-6 (2-amino-4,6-dichlorobenzene-1-sulfonyl fluoride)

• Product Name: 2-amino-4,6-dichlorobenzene-1-sulfonyl fluoride
• CAS No: 2171867-34-6
• MF: C₆H₄Cl₂FNO₂S
• MW: 244.070861816406
• CID: 6102196
• PubChem ID: 165562970
• Update Time: 2025-06-26

2-amino-4,6-dichlorobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-amino-4,6-dichlorobenzene-1-sulfonyl fluoride
• 2171867-34-6
• EN300-1587292

• Inchi： 1S/C6H4Cl2FNO2S/c7-3-1-4(8)6(5(10)2-3)13(9,11)12/h1-2H,10H2
• InChI Key： CDGIIKIFFGFLJJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1S(=O)(=O)F)N)Cl

Computed Properties

• Exact Mass: 242.9323831g/mol
• Monoisotopic Mass: 242.9323831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-amino-4,6-dichlorobenzene-1-sulfonyl fluoride

Introduction to 2-amino-4,6-dichlorobenzene-1-sulfonyl fluoride (CAS No. 2171867-34-6)

2-amino-4,6-dichlorobenzene-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2171867-34-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of sulfonamide-based drugs and herbicides. The presence of both amino and sulfonyl fluoride functional groups makes it a versatile building block for further chemical modifications, enabling the creation of complex structures with tailored properties.

The structure of 2-amino-4,6-dichlorobenzene-1-sulfonyl fluoride features a benzene ring substituted with an amino group at the 1-position, two chlorine atoms at the 4- and 6-positions, and a sulfonyl fluoride group at the 1-position. This arrangement imparts unique reactivity, making it an attractive candidate for nucleophilic substitution reactions, particularly in medicinal chemistry applications. The sulfonyl fluoride moiety is particularly interesting as it can be hydrolyzed to form a sulfonic acid derivative, which is a common pharmacophore in many therapeutic agents.

In recent years, there has been a growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The synthesis of sulfonamides often relies on sulfonyl halides as key intermediates, and 2-amino-4,6-dichlorobenzene-1-sulfonyl fluoride fits perfectly into this synthetic pathway. Its ability to undergo facile reactions with various nucleophiles allows for the rapid construction of sulfonamide links, which are essential in drug design.

One of the most compelling aspects of 2-amino-4,6-dichlorobenzene-1-sulfonyl fluoride is its role in the development of novel agrochemicals. The agrochemical industry continuously seeks innovative compounds to combat pests and improve crop yields. Sulfonamide-based herbicides and fungicides have shown great promise in this regard. The chemical reactivity of this compound allows for the introduction of different substituents that can enhance its efficacy and environmental profile. For instance, modifications at the amino group can influence solubility and bioavailability, while changes at the chlorine positions can affect metabolic stability.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated sulfonyl compounds in drug development. The introduction of fluorine atoms into organic molecules often enhances their pharmacological properties, including bioavailability, metabolic stability, and binding affinity. The fluorinated sulfonyl fluoride group in 2-amino-4,6-dichlorobenzene-1-sulfonyl fluoride is no exception and has been leveraged to create more potent and selective therapeutic agents. For example, fluorinated sulfonamides have demonstrated improved activity against resistant bacterial strains compared to their non-fluorinated counterparts.

The synthetic utility of 2-amino-4,6-dichlorobenzene-1-sulfonyl fluoride extends beyond pharmaceuticals into other areas such as material science and fine chemical manufacturing. Its ability to participate in cross-coupling reactions makes it a valuable precursor for synthesizing complex heterocyclic compounds. These heterocycles are widely used in dyes, polymers, and electronic materials. The versatility of this compound underscores its importance as a chemical building block in industrial applications.

In academic research, 2-amino-4,6-dichlorobenzene-1-sulfonyl fluoride has been employed in studies aimed at understanding reaction mechanisms and developing new synthetic methodologies. Its unique reactivity profile provides researchers with a platform to explore novel transformations that could lead to breakthroughs in synthetic organic chemistry. For instance, studies have focused on optimizing conditions for its hydrolysis to yield sulfonic acids or its coupling with organometallic reagents to form aryl ethers or thiols.

The environmental impact of chemical compounds is also a critical consideration in modern research. While 2-amino-4,6-dichlorobenzene-1-sulfonyl fluoride itself is not classified as an environmental hazard, its derivatives must be evaluated for potential ecological risks. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce hazardous byproducts. Green chemistry principles are being applied to optimize processes involving this compound, ensuring that its use aligns with broader environmental goals.

In conclusion,2-amino-4,6-dichlorobenzene-1-sulfonyl fluoride (CAS No. 2171867-34-6) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it an indispensable tool for chemists engaged in drug discovery and industrial chemical synthesis. As research continues to uncover new possibilities for this compound,its importance is likely to grow, driving innovation across multiple scientific disciplines.